Cas no 2246622-34-2 (2-(Cyclooctylidenemethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(Cyclooctylidenemethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246622-34-2
• MF: C₁₅H₂₇BO₂
• MW: 250.184684991837
• CID: 5463892
• Update Time: 2025-11-03

2-(Cyclooctylidenemethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclooctylidenemethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Z2327672361
• 2-(cyclooctylidenemethyl)-4,4,5,5-tetramethyl-1,3, 2-dioxaborolane

• Inchi： 1S/C15H27BO2/c1-14(2)15(3,4)18-16(17-14)12-13-10-8-6-5-7-9-11-13/h12H,5-11H2,1-4H3
• InChI Key： AXZAIXVLUIFYAZ-UHFFFAOYSA-N
• SMILES： O1B(/C=C2\CCCCCCC\2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 250.2104103 g/mol
• Monoisotopic Mass: 250.2104103 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Molecular Weight: 250.19

Additional information on 2-(Cyclooctylidenemethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(Cyclooctylidenemethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246622-34-2)

2-(Cyclooctylidenemethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its CAS number 2246622-34-2, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boron-containing heterocycles, which are widely recognized for their utility in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling, a cornerstone of modern organic synthesis. The unique structural features of this molecule, including its cyclooctylidene substituent and tetramethyl-substituted dioxaborolane core, contribute to its remarkable reactivity and stability, making it a valuable tool in the development of novel pharmaceuticals and advanced materials.

The cyclooctylidenemethyl moiety in the molecular structure imparts a sterically hindered environment around the boron center, which can be strategically exploited to control reaction outcomes in complex synthetic pathways. This steric hindrance not only enhances selectivity but also improves the compound's resistance to unwanted side reactions. In contrast, the tetramethyl-substituted dioxaborolane backbone provides enhanced electronic stability and solubility characteristics, facilitating its use in a wide range of solvent systems. These attributes make 2-(Cyclooctylidenemethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane an ideal candidate for applications in fine chemical synthesis and drug discovery.

Recent advancements in the field of organoboron chemistry have highlighted the importance of boron-containing heterocycles in medicinal chemistry. Specifically, studies have demonstrated that compounds featuring dioxaborolane moieties can serve as versatile intermediates in the synthesis of biologically active molecules. The ability to undergo regioselective cross-coupling reactions allows for the efficient construction of complex carbon frameworks, which are often present in natural products and pharmacologically relevant compounds. For instance, researchers have leveraged derivatives of 2-(Cyclooctylidenemethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane to synthesize novel analogs of antiviral and anticancer agents. These efforts have been bolstered by computational studies that predict favorable interactions between boron centers and biological targets.

The utility of this compound extends beyond pharmaceutical applications. In materials science, organoboron compounds are being explored for their potential in creating advanced polymers and liquid crystals. The steric and electronic properties of 2-(Cyclooctylidenemethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane make it a promising precursor for developing high-performance materials with tailored properties. For example, researchers have investigated its incorporation into conductive polymers that could find applications in organic electronics and renewable energy technologies. Such interdisciplinary approaches underscore the versatility of this chemical entity.

In terms of synthetic methodologies, 2-(Cyclooctylidenemethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been employed as a key building block in transition-metal-catalyzed reactions. The Suzuki-Miyaura coupling reaction remains particularly noteworthy here; it enables the formation of carbon-carbon bonds between boronic acids or esters and aryl or vinyl halides under mild conditions. This reaction is highly favored in industrial settings due to its broad substrate scope and excellent functional group tolerance. The incorporation of the cyclooctylidene group into such reactions has been shown to enhance reaction efficiency by minimizing homocoupling side products. This improvement is critical for large-scale synthesis where yield optimization is paramount.

Moreover，the stability of tetramethyl-substituted dioxaborolanes under various reaction conditions has been a subject of intense study. Computational modeling has revealed that these substituents stabilize the boron center by delocalizing electron density through hyperconjugation effects. This stabilization is further reinforced by steric interactions with adjacent atoms within the dioxaborolane ring system. Such insights have guided chemists in designing more robust synthetic routes that can tolerate harsher reaction conditions without compromising product integrity.

Recent research has also highlighted the role of CAS No. 2246622-34-2 in green chemistry initiatives. The development of sustainable synthetic protocols is increasingly important as global demand for specialty chemicals grows. By employing organoboron compounds like 2-(Cyclooctylidenemethyl)-4，4，5，5-tetramethyl-1，3，2-dioxaborolane, chemists can achieve high yields with minimal waste generation。 Additionally， these reactions often proceed under ambient conditions using water or air as oxidants or reductants。 Such environmentally friendly approaches align with broader efforts to reduce the ecological footprint of chemical manufacturing processes。

The future prospects for this compound are promising。 As computational chemistry advances， researchers will be able to predict reactivity patterns with even greater accuracy， allowing for more targeted design of synthetic strategies。 Furthermore， collaborations between academia and industry are expected to yield novel applications that were previously unexplored。 For instance， pharmaceutical companies may explore derivatives of CAS No 22466622-34-23 as potential lead compounds for new therapeutic agents。 Meanwhile， material scientists could discover innovative ways to incorporate this molecule into next-generation technologies。

In conclusion，2-(Cyclooctylidenemethyl)-4，4，5，5-tetramethyl-1，3，2-dioxaborolane (CAS No 22666622-34-23) represents a significant advancement in organoboron chemistry with far-reaching implications across multiple disciplines。 Its unique structural features、reactivity、and stability make it an indispensable tool for synthetic chemists、pharmaceutical researchers、and materials scientists alike。 As our understanding of this compound continues to evolve through ongoing research efforts，we can anticipate even more innovative applications that will shape the future landscape。